Cas no 1806308-33-7 (1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one
• CAS No: 1806308-33-7
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4977521
• Update Time: 2025-06-08

1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H10BrClO2/c11-9-5-7(6-13)1-2-8(9)10(14)3-4-12/h1-2,5,13H,3-4,6H2
• InChI Key： DPPAVHXJPIWFJL-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one

Introduction to 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one (CAS No. 1806308-33-7) and Its Emerging Applications in Chemical Biology

1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one, identified by the CAS number 1806308-33-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a brominated aromatic ring substituted with a hydroxymethyl group and a chlorinated propanone moiety, presents a unique combination of functional groups that make it a versatile scaffold for drug discovery and synthetic chemistry. The presence of both bromine and chlorine atoms enhances its reactivity, allowing for further derivatization and modification, which is crucial for developing novel bioactive molecules.

The bromo and chloro substituents in 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one are particularly valuable in medicinal chemistry due to their ability to participate in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. The hydroxymethyl group further contributes to the compound's versatility by enabling etherification, esterification, or oxidation reactions, thereby expanding its potential applications in synthetic pathways.

Recent advancements in the field of chemical biology have highlighted the importance of such multifunctional compounds in the development of targeted therapies. For instance, studies have demonstrated that aryl-propanone derivatives can serve as key intermediates in the synthesis of small-molecule inhibitors that modulate enzyme activity and cellular signaling pathways. The structural features of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one make it an attractive candidate for designing molecules that interact with biological targets such as kinases, proteases, and transcription factors. These interactions are critical for therapeutic intervention in various diseases, including cancer, inflammation, and neurodegenerative disorders.

In particular, the bromo atom has been extensively utilized in Suzuki-Miyaura cross-coupling reactions to introduce aryl groups at specific positions within the molecule. This reaction is highly valuable for generating libraries of arylated propanones with tailored biological properties. Similarly, the chloro group can be transformed into other functional moieties through nucleophilic aromatic substitution or used in Buchwald-Hartwig amination reactions to incorporate nitrogen-containing heterocycles. Such transformations have been instrumental in developing novel pharmacophores that exhibit improved pharmacokinetic profiles and reduced toxicity.

The hydroxymethyl group provides an additional layer of reactivity that can be exploited for further functionalization. For example, it can be oxidized to form aldehydes or ketones, or converted into ethers or esters through reaction with alkoxides or acid chlorides. These derivatives have been explored as probes to study enzyme mechanisms and as building blocks for more complex molecules with enhanced biological activity. The ability to modify this group allows researchers to fine-tune the properties of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one, making it adaptable to various therapeutic needs.

Current research is also focusing on the use of this compound as a precursor for developing photoactivatable probes and tools for studying dynamic cellular processes. The bromine atom can be selectively excited by UV light, leading to photochemical reactions that alter the conformation or reactivity of the molecule. This property has been leveraged to create photochromic switches that can control cellular functions on demand. Such tools are invaluable for investigating signaling pathways and protein-protein interactions in real-time, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one itself presents an interesting challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in simplifying these processes while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the aromatic core, while protecting group strategies have allowed for selective modification of the hydroxymethyl group without affecting other reactive sites. These advances have made it feasible to produce large quantities of this compound for both academic research and industrial applications.

The potential applications of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one extend beyond drug discovery into materials science and agrochemicals. Its structural motifs are reminiscent of natural products that exhibit diverse biological activities, suggesting that derivatives of this compound could possess novel properties useful in crop protection or industrial processes. Furthermore, its compatibility with green chemistry principles has made it an attractive candidate for sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion,1-(2-Bromo-4-(hydroxymethyl)phenyl)-3-chloropropan-1-one (CAS No. 1806308-33-7) is a multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its unique combination of reactive sites—particularly the bromo, chloro, and hydroxymethyl groups—makes it an excellent scaffold for developing novel bioactive molecules through diverse synthetic strategies. As research continues to uncover new methodologies for its utilization,this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.